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Compound of Interest

Compound Name: Spiculisporic acid

Cat. No.: B7765549 Get Quote

Introduction
Spiculisporic acid is a bioactive secondary metabolite produced by various fungi, notably from

the genera Penicillium and Talaromyces.[1] It is characterized as a dicarboxylic acid containing

a γ-lactone ring and a long aliphatic chain.[2] The unique chemical structure of spiculisporic
acid contributes to its surfactant and antimicrobial properties, making it a compound of interest

for various applications, including in the pharmaceutical and cosmetic industries. Accurate

determination of its molecular weight is a fundamental step in its characterization and is crucial

for confirming its identity and purity in drug development and quality control processes. This

application note provides a detailed protocol for the determination of the molecular weight of

spiculisporic acid using Liquid Chromatography-Mass Spectrometry (LC-MS).

Principle
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio (m/z) of ionized molecules. For the analysis of organic acids like spiculisporic acid,

Electrospray Ionization (ESI) is a commonly employed soft ionization technique that allows for

the ionization of the analyte directly from a liquid phase with minimal fragmentation.[3] In

negative ion mode, spiculisporic acid readily loses a proton to form the deprotonated

molecule [M-H]⁻. By accurately measuring the m/z of this ion, the molecular weight of the

neutral molecule can be determined with high precision.
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Reagents and Materials
Spiculisporic acid standard (purity ≥95%)

LC-MS grade methanol

LC-MS grade water

LC-MS grade formic acid

0.22 µm syringe filters

Instrumentation
High-Performance Liquid Chromatography (HPLC) system

Mass spectrometer equipped with an Electrospray Ionization (ESI) source (e.g., a single

quadrupole or a high-resolution mass spectrometer like a Q-TOF or Orbitrap)

Sample Preparation
Prepare a stock solution of spiculisporic acid at a concentration of 1 mg/mL in methanol.

From the stock solution, prepare a working solution of 10 µg/mL by diluting with a 50:50 (v/v)

mixture of methanol and water.

Filter the working solution through a 0.22 µm syringe filter prior to injection into the LC-MS

system.

LC-MS Parameters
Liquid Chromatography (LC) Conditions:

Column: A reversed-phase C18 column is suitable for separating spiculisporic acid from

potential impurities.

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Methanol with 0.1% formic acid
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Gradient: A gradient elution can be optimized, for example, starting with 50% B and

increasing to 95% B over 10 minutes.

Flow Rate: 0.5 mL/min

Injection Volume: 5 µL

Mass Spectrometry (MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), Negative

Capillary Voltage: 3.5 kV

Cone Voltage: 30 V

Source Temperature: 120 °C

Desolvation Temperature: 350 °C

Desolvation Gas Flow: 600 L/hr

Scan Range: m/z 100 - 500

Results and Discussion
The mass spectrum of spiculisporic acid obtained in negative ESI mode is expected to show

a prominent peak corresponding to the deprotonated molecule [M-H]⁻. The theoretical

monoisotopic mass of spiculisporic acid (C₁₇H₂₈O₆) is 328.1886 Da.[4][5] Therefore, the

expected m/z value for the [M-H]⁻ ion is approximately 327.1813. Experimental data from LC-

MS analysis has confirmed the detection of the [M-H]⁻ precursor ion at an m/z of 327.1813.[4]

The table below summarizes the expected and observed m/z values for spiculisporic acid
and its different forms.
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Compound
Name

Molecular
Formula

Theoretical
Monoisotopic
Mass (Da)

Observed Ion Observed m/z

Spiculisporic

Acid
C₁₇H₂₈O₆ 328.1886[4][5] [M-H]⁻ 327.1813[4]

Spiculisporic

Acid G
C₁₆H₂₆O₆ 314.1729[6] [M-H]⁻ 313.1651

Spiculisporic

Acid E
C₁₉H₃₀O₈ 386.1941[7] [M-H]⁻ 385.1863

The high resolution and accuracy of modern mass spectrometers allow for the confident

identification of spiculisporic acid based on its exact mass. In positive ion mode, adducts

such as [M+H]⁺, [M+Na]⁺, or [M+NH₄]⁺ may also be observed, providing further confirmation of

the molecular weight.

Conclusion
This application note outlines a straightforward and reliable LC-MS method for the

determination of the molecular weight of spiculisporic acid. The use of electrospray ionization

in negative mode provides a clear and easily interpretable mass spectrum dominated by the

deprotonated molecular ion. This method is suitable for routine analysis in research,

development, and quality control settings to confirm the identity and purity of spiculisporic
acid.

Diagrams
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Caption: Experimental workflow for spiculisporic acid molecular weight determination by LC-

MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Spiculisporic acid - Wikipedia [en.wikipedia.org]

2. medchemexpress.com [medchemexpress.com]

3. Improved liquid chromatography/mass spectrometric analysis of low molecular weight
carboxylic acids by ion exclusion separation with electrospray ionization - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. Supiculisporic Acid | C17H28O6 | CID 73448 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Production of spiculisporic acid by Talaromyces trachyspermus in fed-batch bioreactor
culture - PMC [pmc.ncbi.nlm.nih.gov]

6. Spiculisporic acid G | C16H26O6 | CID 156581157 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. Spiculisporic acid E | C19H30O8 | CID 156582256 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: Determination of Spiculisporic Acid
Molecular Weight by Mass Spectrometry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7765549#mass-spectrometry-for-spiculisporic-acid-
molecular-weight-determination]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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